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Compound of Interest

Compound Name: R 56865

Cat. No.: B1678717

For researchers, scientists, and drug development professionals working with the compound R
56865 (CAS Number: 104606-13-5), a comprehensive understanding of its handling and safety
requirements is paramount. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the well-being of laboratory
personnel and the integrity of experimental outcomes.

Personal Protective Equipment (PPE)

Given the nature of R 56865 as a research compound and potential pharmaceutical agent,
stringent adherence to personal protective equipment protocols is mandatory to prevent
accidental exposure.

Recommended Personal Protective Equipment:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1678717?utm_src=pdf-interest
https://www.benchchem.com/product/b1678717?utm_src=pdf-body
https://www.benchchem.com/product/b1678717?utm_src=pdf-body
https://www.benchchem.com/product/b1678717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

PPE Category Specific Requirements

Chemical safety goggles or a face shield should
Eye Protection be worn at all times when handling R 56865 to

protect against splashes or airborne particles.

Chemically resistant gloves (e.g., nitrile,
) neoprene) are required. Gloves should be
Hand Protection ) ) )
inspected for integrity before use and changed

immediately if contaminated or damaged.

A laboratory coat or a disposable gown must be
Body Protection worn to protect the skin and clothing from

contamination.

In situations where aerosols or dust may be

generated, a properly fitted respirator (e.g., N95
Respiratory Protection or higher) is necessary. Work should be

conducted in a well-ventilated area, preferably

within a chemical fume hood.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of R 56865 and
preventing accidental spills or exposures.

Handling Workflow:
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Preparation:
- Don appropriate PPE.
- Prepare work area in a fume hood.

'

Weighing and Aliquoting:
- Use a dedicated, clean weighing vessel.
- Minimize dust generation.

:

Dissolving:
- Add solvent slowly to the compound.
- Gently agitate to dissolve.

:

Use in Experiment:
- Follow specific experimental protocol.
- Handle with care to avoid spills.

:

Decontamination:
- Clean all equipment and surfaces thoroughly.
- Dispose of contaminated materials as hazardous waste.

Click to download full resolution via product page

Caption: A streamlined workflow for the safe handling of R 56865 in a laboratory setting.

Storage Conditions:
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Parameter Recommendation

Store in a cool, dry place. Refer to the supplier's
Temperature specific recommendations for optimal storage

temperature to ensure stability.

Keep in the original, tightly sealed container to

Container o )
prevent contamination and degradation.
Store away from strong oxidizing agents and
Incompatibilities other incompatible materials as specified in the

Safety Data Sheet (SDS).

Disposal Plan

The disposal of R 56865 and any contaminated materials must be carried out in accordance

with institutional and local regulations for hazardous chemical waste.

Disposal Workflow:

Segregation:
- Collect all R 56865 waste separately from general lab waste.

:

Containerization:
- Use a designated, labeled, and leak-proof hazardous waste container.

:

Labeling:
CCIearly label the container with 'Hazardous Waste' and the chemical name 'R 56865)

:

Storage of Waste:
- Store the waste container in a designated, secure area away from incompatible materials.

:

Arrangement for Disposal:
- Contact the institution's Environmental Health and Safety (EHS) office for proper disposal.
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Caption: A step-by-step process for the safe and compliant disposal of R 56865 waste.
Key Disposal Considerations:

e Unused Product: Unused R 56865 should be disposed of as hazardous chemical waste. Do
not discard it down the drain or in the general trash.

o Contaminated Materials: All disposable items that have come into contact with R 56865,
such as gloves, pipette tips, and weighing paper, must be collected and disposed of as
hazardous waste.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The defaced, empty container can then be disposed of
according to institutional guidelines.

By strictly adhering to these safety and logistical protocols, researchers can minimize risks and
create a secure environment for the handling and use of R 56865. Always consult the specific
Safety Data Sheet (SDS) for R 56865 for the most detailed and up-to-date information.

 To cite this document: BenchChem. [Essential Safety and Handling Protocols for R 56865].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678717#personal-protective-equipment-for-
handling-r-56865]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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